Cas no 2580235-60-3 (Ethyl decahydroisoquinoline-6-carboxylate)

• Product Name: Ethyl decahydroisoquinoline-6-carboxylate
• CAS No: 2580235-60-3
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5661159
• PubChem ID: 165887406
• Update Time: 2025-06-11

Ethyl decahydroisoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580235-60-3
• EN300-27732473
• ethyl decahydroisoquinoline-6-carboxylate
• Ethyl decahydroisoquinoline-6-carboxylate

• Inchi： 1S/C12H21NO2/c1-2-15-12(14)10-3-4-11-8-13-6-5-9(11)7-10/h9-11,13H,2-8H2,1H3
• InChI Key： KJSLSQJNYABQDM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC2CNCCC2C1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl decahydroisoquinoline-6-carboxylate

Ethyl decahydroisoquinoline-6-carboxylate (CAS No. 2580235-60-3): A Comprehensive Overview in Modern Chemical Research

Ethyl decahydroisoquinoline-6-carboxylate, identified by the chemical identifier CAS No. 2580235-60-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its decahydroisoquinoline core structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The systematic name, Ethyl decahydroisoquinoline-6-carboxylate, highlights its structural features, including a decahydroisoquinoline backbone and a carboxylate ester group at the 6-position, which are crucial for its chemical reactivity and biological activity.

The decahydroisoquinoline scaffold is a prominent motif in natural products and pharmacologically active compounds. Its unique bicyclic structure, consisting of a partially hydrogenated isoquinoline ring system, contributes to its versatility in drug design. The presence of the carboxylate ester functionality not only influences the compound's solubility and metabolic stability but also provides a handle for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent advancements in the field of medicinal chemistry have underscored the importance of decahydroisoquinoline derivatives in addressing various therapeutic challenges. Studies have demonstrated that these compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>Ethyl decahydroisoquinoline-6-carboxylate derivative, in particular, has been investigated for its potential role in modulating key biological pathways associated with disease progression.

One of the most compelling aspects of Ethyl decahydroisoquinoline-6-carboxylate is its mechanism of action. Research suggests that this compound interacts with specific targets within cellular machinery, thereby influencing physiological processes. For instance, studies have indicated that it may inhibit the activity of certain enzymes involved in signal transduction pathways, leading to reduced inflammation and cell proliferation. Additionally, its ability to cross cell membranes efficiently enhances its bioavailability, making it a promising candidate for oral administration.

The synthesis of Ethyl decahydroisoquinoline-6-carboxylate represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations and ring-closing reactions that showcase the ingenuity of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions and transition-metal-mediated hydrogenation techniques has been instrumental in achieving high yields and purity levels. These synthetic approaches not only highlight the compound's synthetic accessibility but also pave the way for scalable production processes.

In vitro studies have provided valuable insights into the pharmacological profile of Ethyl decahydroisoquinoline-6-carboxylate. Initial assays have revealed potent activity against several cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity towards normal cells, indicating a favorable therapeutic index. These findings are particularly encouraging given the growing demand for targeted therapies that minimize side effects.

The role of computational chemistry in elucidating the structure-activity relationships (SAR) of Ethyl decahydroisoquinoline-6-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing a rational basis for designing analogs with enhanced potency and selectivity. These computational studies have also helped identify key structural features responsible for biological activity, guiding future modifications to optimize therapeutic efficacy.

As research progresses, Ethyl decahydroisoquinoline-6-carboxylate is poised to play a pivotal role in drug discovery initiatives across academic institutions and pharmaceutical companies. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutics. Continued investigation into its pharmacological properties and synthetic derivatives will likely uncover new avenues for treating complex diseases.

The integration of Ethyl decahydroisoquinoline-6-carboxylate into clinical development pipelines represents a significant step forward in translational medicine. By leveraging cutting-edge chemical biology tools and interdisciplinary collaboration, researchers aim to translate laboratory findings into tangible therapeutic benefits for patients worldwide. The compound's multifaceted properties position it as a cornerstone in modern drug discovery efforts aimed at addressing unmet medical needs.